4-Cyclopropyl-5-fluoronicotinonitrile

• Molecular Formula: C9H7FN2
• Molecular Weight: 162.16 g/mol
• IUPAC Name: 4-cyclopropyl-5-fluoropyridine-3-carbonitrile
• InChI: InChI=1S/C9H7FN2/c10-8-5-12-4-7(3-11)9(8)6-1-2-6/h4-6H,1-2H2
• InChI Key: GEAXVLSSRMCRFO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=C(C=NC=C2C#N)F

Description

4-Cyclopropyl-5-fluoronicotinonitrile is a substituted pyridine derivative featuring a cyclopropyl group at the 4-position and a fluorine atom at the 5-position on the nicotinonitrile backbone. This compound belongs to the nitrile family, characterized by a cyano (-CN) group, which confers distinct reactivity and physicochemical properties.

Comparison with Similar Compounds

Comparison with Structural Analogs

Fluoronitrile Derivatives: C4-FN (Perfluoroisobutyronitrile)

C4-FN (CAS 42532-60-5), or perfluoroisobutyronitrile, is a fully fluorinated nitrile used as a dielectric gas in high-voltage equipment. Key differences from 4-Cyclopropyl-5-fluoronicotinonitrile include:

• Structure: C4-FN is a branched perfluorinated compound [(CF₃)₂-CF-CN], whereas 4-Cyclopropyl-5-fluoronicotinonitrile is a partially fluorinated aromatic nitrile with a cyclopropyl substituent.
• Reactivity: The perfluorinated backbone of C4-FN reduces chemical reactivity, enhancing stability under high-voltage conditions. The aromatic ring and cyclopropyl group in 4-Cyclopropyl-5-fluoronicotinonitrile may increase susceptibility to electrophilic substitution or ring-opening reactions.

Picolinonitrile Derivatives: 6-Amino-5-nitropicolinonitrile

6-Amino-5-nitropicolinonitrile (CAS unspecified) is a picolinonitrile derivative with amino (-NH₂) and nitro (-NO₂) substituents. Comparisons include:

• Substituent Effects: The amino and nitro groups in 6-Amino-5-nitropicolinonitrile introduce strong polarity and redox activity, contrasting with the fluorine and cyclopropyl groups in 4-Cyclopropyl-5-fluoronicotinonitrile, which prioritize steric and electronic modulation.
• Hazard Profile: 6-Amino-5-nitropicolinonitrile requires stringent safety measures (e.g., medical consultation upon inhalation) due to its reactive nitro group . The fluorine and cyclopropyl groups in the target compound may reduce acute toxicity but require evaluation for long-term stability.

Comparative Data Table

Property	4-Cyclopropyl-5-fluoronicotinonitrile	C4-FN (Perfluoroisobutyronitrile)	6-Amino-5-nitropicolinonitrile
Structure	Aromatic nitrile with cyclopropyl, F	Branched perfluorinated nitrile	Picolinonitrile with NH₂, NO₂
Primary Application	Pharmaceuticals/Agrochemicals (inferred)	Dielectric gas for high-voltage systems	Research/chemical synthesis
Reactivity	Moderate (aromatic/F-substituted)	Low (fluorine inertness)	High (nitro/amino redox activity)
Hazards	Likely low acute toxicity (inferred)	Non-flammable, low toxicity	Requires medical intervention
Key Functional Groups	-CN, cyclopropyl, F	-CN, CF₃ groups	-CN, -NH₂, -NO₂

Research Findings and Limitations

• SF₆’s 23,500) . No direct correlation to 4-Cyclopropyl-5-fluoronicotinonitrile’s applications.
• 6-Amino-5-nitropicolinonitrile: Highlighted for nitro group-associated hazards, emphasizing the need for rigorous safety protocols in handling nitrile derivatives .